Cas no 2097962-84-8 (methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2097962-84-8
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 5723442
• PubChem ID: 121210592
• Update Time: 2025-06-08

methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2097962-84-8
• methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• AKOS026720663
• F2198-0085
• methyl 2-propan-2-yl-5-(trifluoromethyl)pyrazole-3-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C9H11F3N2O2/c1-5(2)14-6(8(15)16-3)4-7(13-14)9(10,11)12/h4-5H,1-3H3
• InChI Key： IXWSTWXUFUTEDM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N(C(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 236.07726208g/mol
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 260.2±40.0 °C(Predicted)
• pka: -2.45±0.10(Predicted)

Additional information on methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Methyl 1-Isopropyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2097962-84-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agricultural research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural versatility.

The chemical structure of methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is characterized by a pyrazole ring substituted with an isopropyl group at the 1-position and a trifluoromethyl group at the 3-position, with a carboxylate ester moiety at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate in various applications. In the pharmaceutical industry, pyrazole derivatives have been extensively studied for their anti-inflammatory, analgesic, and antipyretic properties. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of compounds, which can improve their pharmacokinetic profiles.

In agricultural research, pyrazole derivatives have shown promise as herbicides and fungicides. The isopropyl and trifluoromethyl substitutions in methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate may contribute to its efficacy against specific plant pathogens or weeds. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that similar pyrazole derivatives exhibited potent herbicidal activity against broadleaf weeds.

The synthesis of methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization with the desired substituents. One common synthetic route involves the reaction of an appropriate nitrile with hydrazine to form the pyrazole core, followed by substitution reactions to introduce the isopropyl and trifluoromethyl groups. The final step involves esterification to form the carboxylate ester.

The physical properties of methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 70°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and formulations.

In terms of safety and handling, while methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate are promising. Ongoing research aims to explore its potential as a lead compound for drug discovery and development. Additionally, its use in agricultural applications continues to be investigated, with a focus on optimizing its efficacy and environmental impact.

In conclusion, methyl 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2097962-84-8) is a versatile compound with a unique chemical structure that holds significant potential in both pharmaceutical and agricultural research. Its distinctive properties make it an intriguing subject for further study and development.